3-nitro-N-(1,3-thiazol-2-yl)benzenesulfonamide

• IUPAC Name: 3-nitro-N-(1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C9H7N3O4S2/c13-12(14)7-2-1-3-8(6-7)18(15,16)11-9-10-4-5-17-9/h1-6H,(H,10,11)
• InChI Key: UUOHQDRTUQYINZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=NC=CS2)[N+](=O)[O-]
• Molecular Formula: C9H7N3O4S2
• Molecular Weight: 285.3 g/mol

Description

3-nitro-N-(1,3-thiazol-2-yl)benzenesulfonamide is a chemical compound with the molecular formula C16H12N4O5S2. It has an average mass of 404.420 Da and a monoisotopic mass of 404.024902 Da. This compound is also known by other names such as 3-Nitro-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzamide.

Synthesis Analysis

The synthesis of this compound has been described in various studies. For instance, one study synthesized N-(4-(4-(methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide derivatives that combine thiazole and sulfonamide, groups with known antibacterial activity. The yield was reported to be 58%.

Molecular Structure Analysis

The molecular structure of 3-nitro-N-(1,3-thiazol-2-yl)benzenesulfonamide can be analyzed based on its molecular formula, C16H12N4O5S2. The compound contains elements such as carbon, hydrogen, nitrogen, oxygen, and sulfur.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-nitro-N-(1,3-thiazol-2-yl)benzenesulfonamide can be inferred from its molecular structure. It has an average mass of 404.420 Da and a monoisotopic mass of 404.024902 Da.

Future Directions

The future directions for the study of 3-nitro-N-(1,3-thiazol-2-yl)benzenesulfonamide could involve further investigation of its antibacterial activity, as suggested by one study. Additionally, the compound could be studied in conjunction with other agents for potential therapeutic applications.

Synthesis routes and methods

Procedure details

To a solution of 2-aminothiazole (1 g, 10.5 mmol) in dry pyridine (3 ml) was added, portionwise, 3-nitrobenzenesulphonyl chloride (2.32 g, 10.5 mmol), maintaining the internal temperature below 55° C. After addition was complete, the mixture was heated at 100° C. for 75 min. 4M Sodium hydroxide solution (2.75 ml, 11 mmol) was then added dropwise and heating was continued for a further 5 min. After cooling, water (25 ml) was added and the precipitate was collected by filtration to afford the product (2.48 g, 87%) as a brown solid. mp 195° C. (dec.). 1H NMR (360 MHz, D6 -DMSO) δ 6.91 (1H, d, J=4.6 Hz), 7.31 (1H, d, J=4.5 Hz), 7.86 (1H, dd, J=8.0 and 8.1 Hz), 8.20-8.26 (1H, m), 8.40-8.45 ( 1H, m), 8.46-8.49 (1H, m), 13.00 (1H, brs).